Cas no 100004-80-6 (3-(3-methoxyphenyl)pyridine-4-carboxylic Acid)

• Product Name: 3-(3-methoxyphenyl)pyridine-4-carboxylic Acid
• CAS No: 100004-80-6
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 1124194
• PubChem ID: 13433025
• Update Time: 2025-04-20

3-(3-methoxyphenyl)pyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)pyridine-4-carboxylic Acid
• DTXSID50540643
• 3-(3-METHOXYPHENYL)ISONICOTINIC ACID
• MFCD18207558
• AKOS015157173
• 100004-80-6
• 4-Pyridinecarboxylic acid, 3-(3-methoxyphenyl)-

• Inchi： 1S/C13H11NO3/c1-17-10-4-2-3-9(7-10)12-8-14-6-5-11(12)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： HPLROODMIKZKDI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 229.073893g/mol
• Monoisotopic Mass: 229.073893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 229.23g/mol
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų